6-Chloro-2,2-dimethylhex-4-enal

• CAS No.: 62242-15-3
• Molecular Formula: C8H13ClO
• Molecular Weight: 160.64 g/mol
• IUPAC Name: 6-chloro-2,2-dimethylhex-4-enal
• InChI: InChI=1S/C8H13ClO/c1-8(2,7-10)5-3-4-6-9/h3-4,7H,5-6H2,1-2H3
• InChI Key: SEBYATPEMSRYGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC=CCCl)C=O

Description

None of the sources explicitly address its synthesis, properties, or applications. However, the evidence does include several structurally or functionally related chloro-substituted compounds, such as 6-chloro-2,4-dinitroaniline (CAS 3531-19-9) and 6-chloro-2,2'-bipyridine (CAS 13040-77-2). These analogs share halogenated aromatic or heterocyclic frameworks but differ in functional groups and reactivity compared to the aliphatic aldehyde structure of 6-Chloro-2,2-dimethylhex-4-enal.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-2,2-dimethylhex-4-enal can be achieved through several methods. One common approach involves the chlorination of 2,2-dimethylhex-4-enal. This reaction typically requires the use of chlorine gas or a chlorinating agent such as thionyl chloride (SOCl2) under controlled conditions. The reaction is carried out at low temperatures to prevent over-chlorination and to ensure the selective formation of the desired product .

Industrial Production Methods

In an industrial setting, the production of 6-Chloro-2,2-dimethylhex-4-enal may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions can further improve the selectivity and purity of the final product. The scalability of the process is crucial for meeting the demands of various applications.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-2,2-dimethylhex-4-enal undergoes several types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to the corresponding alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The chlorine atom can be substituted with other functional groups through nucleophilic substitution reactions. Common reagents for this purpose include sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions include 6-chloro-2,2-dimethylhexanoic acid (oxidation), 6-chloro-2,2-dimethylhexanol (reduction), and various substituted derivatives depending on the nucleophile used in substitution reactions .

Scientific Research Applications

6-Chloro-2,2-dimethylhex-4-enal has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules. Its unique structure makes it a valuable building block for various chemical transformations.

Biology: The compound can be used in studies related to enzyme-catalyzed reactions and metabolic pathways. Its interactions with biological molecules provide insights into biochemical processes.

Medicine: Research into the potential therapeutic applications of 6-Chloro-2,2-dimethylhex-4-enal is ongoing. It may serve as a precursor for the development of new drugs or as a model compound for studying drug metabolism.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Chloro-2,2-dimethylhex-4-enal involves its interactions with molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. The chlorine atom and methyl groups influence the compound’s reactivity and stability, affecting its overall behavior in chemical and biological systems .

Comparison with Similar Compounds

Comparison with Similar Compounds

6-Chloro-2,4-dinitroaniline (CAS 3531-19-9)

• Structure : Aromatic amine with nitro and chloro substituents (C₆H₄ClN₃O₄).
• Applications : Primarily used as an intermediate in dye and agrochemical synthesis .
• Reactivity : Nitro groups enhance electrophilic substitution resistance, while the chloro group facilitates nucleophilic displacement.
• Toxicity : High aquatic toxicity (EC₅₀ < 1 mg/L for algae) due to nitroaromatic properties .

6-Chloro-2,4-diaminopyrimidine (CAS 156-83-2)

• Structure : Pyrimidine ring with chloro and amine substituents (C₄H₅ClN₄).
• Applications : Key precursor in pharmaceutical research, particularly for antimalarial and antiviral agents .
• Reactivity : Amine groups participate in condensation reactions; chloro substitution enables cross-coupling (e.g., Suzuki-Miyaura).
• Safety: Limited toxicity data; recommended for laboratory use only .

6-Chloro-2,2'-bipyridine (CAS 13040-77-2)

• Structure : Bipyridine ligand with a chloro substituent (C₁₀H₇ClN₂).
• Applications : Coordination chemistry (e.g., ligand for transition metals like Ru or Ir in catalysis) and agrochemical synthesis .
• Reactivity : Chloro group undergoes nucleophilic substitution; bipyridine backbone stabilizes metal complexes.

Key Differences and Limitations

• Functional Groups : 6-Chloro-2,2-dimethylhex-4-enal (aldehyde, alkene) differs fundamentally from nitroaromatics or heterocycles in the evidence.
• Reactivity : Aldehydes typically undergo nucleophilic addition or oxidation, contrasting with nitroaromatic electrophilic substitution or heterocyclic metal coordination.
• Data Gaps: No evidence exists for the aldehyde’s synthesis, stability, or bioactivity. Chloro-aldehydes are generally more reactive and prone to polymerization than the analogs discussed here.